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Compound of Interest

Compound Name: 4-Chloro-1H-inden-2(3H)-one

Cat. No.: B1357610 Get Quote

Technical Guide: 4-Chloro-1H-inden-2(3H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 4-Chloro-1H-inden-2(3H)-one, a compound of interest in synthetic and

medicinal chemistry.

Core Compound Properties
4-Chloro-1H-inden-2(3H)-one is a solid substance with the chemical formula C9H7ClO.[1] It is

commercially available with a purity of up to 98%.[1]

Property Value Reference

CAS Number 74124-90-6 [1][2]

Molecular Formula C9H7ClO [1]

Molecular Weight 166.6 g/mol [1]

Appearance Solid [1]

Melting Point
Data not available in the
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1357610?utm_src=pdf-interest
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/16244317
https://pubchem.ncbi.nlm.nih.gov/compound/16244317
https://pubchem.ncbi.nlm.nih.gov/compound/16244317
https://www.researchgate.net/publication/263068825_An_Improved_Preparation_of_4-Chloro-1H-indazole_V
https://pubchem.ncbi.nlm.nih.gov/compound/16244317
https://pubchem.ncbi.nlm.nih.gov/compound/16244317
https://pubchem.ncbi.nlm.nih.gov/compound/16244317
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocol
While a direct and detailed experimental protocol for the synthesis of 4-Chloro-1H-inden-
2(3H)-one is not readily available in the provided search results, a plausible synthetic route can

be conceptualized starting from the related compound, 4-chloro-1-indanone. The synthesis of

4-chloro-1-indanone from 2-chlorobenzaldehyde has been described and involves a four-step

process.[3]

A potential subsequent conversion to 4-Chloro-1H-inden-2(3H)-one could involve a

rearrangement or functional group transformation.

Illustrative Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis of related indanone

compounds, which may serve as a basis for the synthesis of 4-Chloro-1H-inden-2(3H)-one.

Conceptual Synthesis Workflow of Indanone Derivatives

Starting Materials Intermediate Synthesis Cyclization Potential Transformation

2-Chlorobenzaldehyde 3-(2-Chlorophenyl)propanoic acidMulti-step conversion 3-(2-Chlorophenyl)propanoyl chloride
Chlorination

4-Chloro-1-indanoneFriedel-Crafts Acylation 4-Chloro-1H-inden-2(3H)-one

Hypothetical Rearrangement/
Functionalization
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Caption: Conceptual synthesis pathway for 4-Chloro-1H-inden-2(3H)-one.

Analytical Characterization
The characterization of 4-Chloro-1H-inden-2(3H)-one would typically involve a suite of

standard analytical techniques to confirm its identity, purity, and structure.

General Analytical Methodologies:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

elucidating the chemical structure, confirming the presence and connectivity of protons and

carbons in the molecule.

Mass Spectrometry (MS): This technique would be used to determine the molecular weight

of the compound and to analyze its fragmentation pattern, further confirming its identity.

Infrared (IR) Spectroscopy: IR spectroscopy would help in identifying the functional groups

present in the molecule, particularly the carbonyl group of the indanone structure.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of the compound. By using a suitable column and mobile phase, one

can separate the target compound from any impurities.

Elemental Analysis: This analysis would determine the percentage composition of carbon,

hydrogen, and chlorine, which should correspond to the molecular formula C9H7ClO.

While specific experimental conditions for these analyses for 4-Chloro-1H-inden-2(3H)-one
are not detailed in the provided search results, standard protocols for small organic molecules

would be applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1357610#4-chloro-1h-inden-2-3h-one-melting-point-
and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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